Cas no 919354-64-6 (Ethyl 5-chloro-6-hydroxy-2-methylnicotinate)

• Product Name: Ethyl 5-chloro-6-hydroxy-2-methylnicotinate
• CAS No: 919354-64-6
• MF: C₉H₁₀ClNO₃
• MW: 215.633601665497
• CID: 763764
• Update Time: 2023-08-03

Ethyl 5-chloro-6-hydroxy-2-methylnicotinate Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 5-chloro-1,6-dihydro-2-methyl-6-oxo-, ethylester
• BTWREONMTPZEJZ-UHFFFAOYSA-N
• ethyl 5-chloro-6-hydroxy-2-methylnicotinate
• ethyl 5-chloro-2-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate
• Ethyl 5-chloro-6-hydroxy-2-methylnicotinate

• Inchi： 1S/C9H10ClNO3/c1-3-14-9(13)6-4-7(10)8(12)11-5(6)2/h4H,3H2,1-2H3,(H,11,12)
• InChI Key： BTWREONMTPZEJZ-UHFFFAOYSA-N
• SMILES： ClC1C(NC(C)=C(C(=O)OCC)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 344
• Topological Polar Surface Area: 55.4